Cas no 380439-81-6 (3-(10-Chloro-9-anthracenyl)-2-cyano-N-(phenylmethyl)-2-propenamide)

• Product Name: 3-(10-Chloro-9-anthracenyl)-2-cyano-N-(phenylmethyl)-2-propenamide
• CAS No: 380439-81-6
• Molecular Formula: C₂₅H₁₇ClN₂O
• Molecular Weight: 396.86828494072
• CID: 5446903
• PubChem ID: 2346693

3-(10-Chloro-9-anthracenyl)-2-cyano-N-(phenylmethyl)-2-propenamide Properties

Names and Identifiers

• (E)-N-benzyl-3-(10-chloroanthracen-9-yl)-2-cyanoprop-2-enamide
• 380439-81-6
• EN300-26577523
• N-benzyl-3-(10-chloroanthracen-9-yl)-2-cyanoprop-2-enamide
• Z56828710
• 3-(10-Chloro-9-anthracenyl)-2-cyano-N-(phenylmethyl)-2-propenamide

• InChIKey： XTGPPCRLGLQTOH-UHFFFAOYSA-N
• Inchi： 1S/C25H17ClN2O/c26-24-21-12-6-4-10-19(21)23(20-11-5-7-13-22(20)24)14-18(15-27)25(29)28-16-17-8-2-1-3-9-17/h1-14H,16H2,(H,28,29)
• SMILES： C(NCC1=CC=CC=C1)(=O)C(C#N)=CC1C2=CC=CC=C2C(Cl)=C2C=1C=CC=C2

Computed Properties

• Exact Mass: 396.1029409g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 396.1029409g/mol
• Heavy Atom Count: 29
• Complexity: 635
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Boiling Point: 690.9±55.0 °C(Predicted)
• pka: 11.59±0.46(Predicted)
• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes